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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

This technical guide provides a detailed analysis of the mass spectrum of 2-Ketodoxapram-
d5, a deuterated analog of a primary metabolite of Doxapram. This document is intended for

researchers, scientists, and drug development professionals who utilize mass spectrometry for

quantitative and qualitative analysis in pharmacokinetics and drug metabolism studies. 2-
Ketodoxapram-d5 is commonly employed as an internal standard in such research.[1]

Quantitative Mass Spectrometric Data
The following table summarizes the key quantitative parameters for the analysis of 2-
Ketodoxapram-d5 using tandem mass spectrometry (MS/MS). The data is compiled from

studies involving the simultaneous quantification of Doxapram and 2-Ketodoxapram.[2][3]
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Parameter Value

Compound 2-Ketodoxapram-d5

Molecular Formula C₂₄H₂₃D₅N₂O₃[4]

Molecular Weight 397.53 g/mol [4]

Ionization Mode
Heated Electrospray Ionization (ESI), Positive

Ion Mode[2][3]

Precursor Ion [M+H]⁺ (m/z) 398.4[2][3]

Product Ion (m/z) 219.3[2][3]

Collision Energy 23 V[2][3]

Proposed Fragmentation Pathway
The fragmentation of the protonated 2-Ketodoxapram-d5 molecule ([M+H]⁺) at a collision

energy of 23 V leads to the formation of a stable product ion. The proposed fragmentation

pathway involves the cleavage of the bond between the ethyl-d5-pyrrolidinone moiety and the

morpholinone ring.

Caption: Proposed fragmentation of 2-Ketodoxapram-d5 in tandem mass spectrometry.

Experimental Protocol: Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS)
The following methodology outlines the UPLC-MS/MS procedure for the simultaneous

quantification of Doxapram, 2-Ketodoxapram, and their deuterated internal standards, including

2-Ketodoxapram-d5.[2][3]

1. Sample Preparation: Biological samples (e.g., plasma, brain tissue) are prepared to extract

the analytes of interest.[2] This typically involves protein precipitation followed by centrifugation

and dilution of the supernatant.

2. Chromatographic Separation:
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System: Waters Acquity UPLC® I-class system.[2][3]

Column: Acquity UPLC® BEH C18 column (1.7 µm, 2.1 × 50 mm).[2][3]

Column Temperature: 40 °C.[2][3]

Mobile Phase A: Water with 5% Acetonitrile and 0.1% Formic Acid.[2][3]

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[2][3]

Flow Rate: 0.5 mL/min.[2][3]

Injection Volume: 10 µL.[2][3]

Gradient Elution:

Initial: 95% A / 5% B for 0.5 min.

Ramp to 5% A / 95% B until 3.5 min.

Return to 95% A / 5% B until 4.0 min.

Column wash at 5% A / 95% B until 5.0 min.

Return to initial conditions until 5.5 min and hold until the end of the 6-min run.[2][3]

3. Mass Spectrometric Detection:

System: Waters Xevo TQ-S tandem mass spectrometer.[2][3]

Ionization Source: Heated Electrospray Ionization (ESI) in positive ion mode.[2][3]

Capillary Voltage: 2 kV.[2][3]

Cone Voltage: 44 V.[2][3]

Source Temperature: 150 °C.[2][3]

Desolvation Temperature: 600 °C.[2][3]
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Cone Gas Flow (N₂): 150 L/h.[2][3]

Desolvation Gas Flow (N₂): 1000 L/h.[2][3]

Collision Gas Flow (Ar): 0.15 mL/min.[2][3]

Acquisition Mode: Multiple Reaction Monitoring (MRM).[2][3]

MRM Transition for 2-Ketodoxapram-d5: m/z 398.4 → 219.3.[2][3]

Caption: Experimental workflow for UPLC-MS/MS analysis of 2-Ketodoxapram-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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